
Essential Safety and Operational Guidance for
4'-Methoxyacetophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4'-Methoxyacetophenone

Cat. No.: B371526 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of 4'-Methoxyacetophenone, including

detailed operational and disposal plans.

Physicochemical and Toxicological Data
A summary of the key quantitative data for 4'-Methoxyacetophenone is presented in the table

below for easy reference. This information is critical for understanding the compound's

properties and potential hazards.
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Property Value Citations

Molecular Formula C₉H₁₀O₂ [1][2]

Molecular Weight 150.18 g/mol [1][3]

Appearance White to pale yellow solid [1][4]

Melting Point 36 - 38 °C [1][5]

Boiling Point 152 - 154 °C at 26 mmHg [2][5]

Flash Point 138 °C (280.40 °F) [4][5]

Solubility

Slightly soluble in water.

Soluble in most fixed oils and

propylene glycol. Insoluble in

glycerin and mineral oil.

[1][6]

Density 1.14 g/cm³ (at 20 °C) [1]

LD50 (Oral, rat) 1720 mg/kg [4][5]

LD50 (Dermal, rabbit) > 5,000 mg/kg [3]

Operational Plan for Safe Handling
Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a

safe laboratory environment.

Engineering Controls and Preparation:
Ventilation: Always handle 4'-Methoxyacetophenone in a well-ventilated area. Use a

chemical fume hood for all weighing and transfer operations to keep airborne concentrations

low.[4][7]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and operational before beginning any work.[4]

Preparation: Have all necessary equipment, reagents, and a pre-labeled waste container

ready before handling the compound.[7]
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Personal Protective Equipment (PPE):
The following personal protective equipment must be worn at all times when handling 4'-
Methoxyacetophenone:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[3][4]

Skin Protection:

Gloves: Wear chemical-resistant gloves, such as nitrile rubber. Gloves must be inspected

before use and disposed of properly after use.[3][7]

Protective Clothing: A laboratory coat, long pants, and closed-toe shoes are mandatory to

prevent skin exposure. For more extensive handling, a complete suit protecting against

chemicals may be necessary.[4][5][7]

Respiratory Protection: If working outside of a fume hood or if dust is generated, use a

NIOSH/MSHA or European Standard EN 149 approved respirator. For nuisance exposures,

a type P95 (US) or type P1 (EU EN 143) particle respirator is recommended.[3][4][5]

Handling Procedures:
Avoid direct contact with skin and eyes.[3]

Minimize dust generation and accumulation.[4]

Keep the container tightly closed when not in use.[4]

Wash hands thoroughly after handling and before breaks.[3]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[7]

In Case of Exposure or Spill:
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4]
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Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing and seek medical attention if irritation persists.[4][7]

Ingestion: If the person is conscious, rinse their mouth with water. Do NOT induce vomiting.

Seek immediate medical attention.[4][7]

Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen. If

not breathing, give artificial respiration. Seek medical attention.[4]

Spill: For small spills, absorb the chemical with an inert material (e.g., vermiculite, sand) and

place it in a suitable, sealed container for disposal.[4][7] For large spills, evacuate the area

and contact the appropriate emergency response team.[7]

Disposal Plan
Proper disposal of 4'-Methoxyacetophenone and its contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste containing 4'-Methoxyacetophenone, including unused

product and contaminated materials (e.g., gloves, absorbent paper), in a designated,

properly labeled, and sealed hazardous waste container.[7]

Disposal Procedure: Dispose of the hazardous waste through your institution's

environmental health and safety (EHS) program. This may involve offering the surplus and

non-recyclable solutions to a licensed disposal company.[3][7] Do not let the product enter

drains.[3]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 4'-
Methoxyacetophenone, from initial preparation to final disposal, emphasizing key safety

checkpoints.
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A logical workflow for the safe handling of 4'-Methoxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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